Cas no 2228322-13-0 (1-(2-Bromopropyl)-3-(methylsulfanyl)benzene)

1-(2-Bromopropyl)-3-(methylsulfanyl)benzene is a brominated aromatic compound featuring a methylsulfanyl substituent at the meta position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromopropyl moiety offers reactivity for nucleophilic substitution or coupling reactions, while the methylsulfanyl group can participate in further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for achieving high yields in downstream processes. Suitable for use in research and industrial-scale synthesis where precise functional group manipulation is required.

1-(2-Bromopropyl)-3-(methylsulfanyl)benzene structure

2228322-13-0 structure

Product Name:1-(2-Bromopropyl)-3-(methylsulfanyl)benzene

CAS No:2228322-13-0

MF:C₁₀H₁₃BrS

MW:245.179220914841

CID:5763547

PubChem ID:165792023

Update Time:2025-05-28

1-(2-Bromopropyl)-3-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

- EN300-1920754
- 2228322-13-0
- 1-(2-bromopropyl)-3-(methylsulfanyl)benzene
- 1-(2-Bromopropyl)-3-(methylsulfanyl)benzene
- Inchi： 1S/C10H13BrS/c1-8(11)6-9-4-3-5-10(7-9)12-2/h3-5,7-8H,6H2,1-2H3
- InChI Key： VETZZBLINGHSJJ-UHFFFAOYSA-N
- SMILES： BrC(C)CC1C=CC=C(C=1)SC

Computed Properties

Exact Mass: 243.99213g/mol
Monoisotopic Mass: 243.99213g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 25.3Å²

1-(2-Bromopropyl)-3-(methylsulfanyl)benzene Pricemore >>

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Enamine	EN300-1920754-0.05g	1-(2-bromopropyl)-3-(methylsulfanyl)benzene	2228322-13-0	0.05g	$707.0	2023-09-17
Enamine	EN300-1920754-0.1g	1-(2-bromopropyl)-3-(methylsulfanyl)benzene	2228322-13-0	0.1g	$741.0	2023-09-17
Enamine	EN300-1920754-0.25g	1-(2-bromopropyl)-3-(methylsulfanyl)benzene	2228322-13-0	0.25g	$774.0	2023-09-17
Enamine	EN300-1920754-0.5g	1-(2-bromopropyl)-3-(methylsulfanyl)benzene	2228322-13-0	0.5g	$809.0	2023-09-17
Enamine	EN300-1920754-1.0g	1-(2-bromopropyl)-3-(methylsulfanyl)benzene	2228322-13-0	1g	$1142.0	2023-05-31
Enamine	EN300-1920754-2.5g	1-(2-bromopropyl)-3-(methylsulfanyl)benzene	2228322-13-0	2.5g	$1650.0	2023-09-17
Enamine	EN300-1920754-5.0g	1-(2-bromopropyl)-3-(methylsulfanyl)benzene	2228322-13-0	5g	$3313.0	2023-05-31
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Enamine	EN300-1920754-1g	1-(2-bromopropyl)-3-(methylsulfanyl)benzene	2228322-13-0	1g	$842.0	2023-09-17
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